2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11F2NO2S/c1-9-2-5-11(6-3-9)16-19(17,18)13-8-10(14)4-7-12(13)15/h2-8,16H,1H3
• InChI Key: LGZITVXXTJTMFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H11F2NO2S
• Molecular Weight: 283.30 g/mol

Description

2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DFB is a sulfonamide derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the subsequent reduction in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and the inhibition of their production by 2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide may contribute to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide has been shown to exhibit a number of biochemical and physiological effects, including the reduction of inflammation, pain, and fever. It has also been shown to exhibit antitumor activity by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide has a number of advantages for use in laboratory experiments, including its ease of synthesis and its relatively low cost. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are a number of potential future directions for research on 2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide. One area of interest is the development of more efficient synthesis methods that can produce higher yields of the compound. Additionally, further research is needed to fully understand the mechanism of action of 2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide and its potential applications in the treatment of various diseases. Finally, more research is needed to determine the safety and toxicity of 2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide at different doses and in different populations.

Synthesis Methods

2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide can be synthesized through a variety of methods, including the reaction of 4-methylbenzenesulfonyl chloride with 2,5-difluoroaniline in the presence of a base such as triethylamine. Other methods include the reaction of 2,5-difluoroaniline with 4-methylbenzenesulfonyl isocyanate or the reaction of 4-methylbenzenesulfonic acid with 2,5-difluoroaniline in the presence of a dehydrating agent such as phosphorus oxychloride.

Scientific Research Applications

2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, 2,5-difluoro-N-(4-methylphenyl)benzenesulfonamide has been shown to exhibit antitumor activity, making it a potential candidate for cancer treatment.